Cas no 574002-48-5 (2-Propenoic acid,2-cyano-3-[4-[(2-methyl-1-oxo-2-propenyl)oxy]phenyl]-)

• Product name: 2-Propenoic acid,2-cyano-3-[4-[(2-methyl-1-oxo-2-propenyl)oxy]phenyl]-
• CAS No: 574002-48-5
• MF: C₁₄H₁₁NO₄
• MW: 257.241443872452
• CID: 1604196

2-Propenoic acid,2-cyano-3-[4-[(2-methyl-1-oxo-2-propenyl)oxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-cyano-3-[4-[(2-methyl-1-oxo-2-propenyl)oxy]phenyl]-
• 2-Propenoic acid, 2-cyano-3-[4-[(2-methyl-1-oxo-2-propen-1-yl)oxy]phenyl]-

• Inchi： 1S/C14H11NO4/c1-9(2)14(18)19-12-5-3-10(4-6-12)7-11(8-15)13(16)17/h3-7H,1H2,2H3,(H,16,17)
• InChI Key： XUEQYOOPNQCUKG-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C#N)=CC1=CC=C(OC(=O)C(C)=C)C=C1

Computed Properties

• Exact Mass: 257.06883

Experimental Properties

• Density: 1.284±0.06 g/cm3(Predicted)
• Melting Point: 190-192 °C
• Boiling Point: 456.7±40.0 °C(Predicted)
• PSA: 87.39
• pka: 0.55±0.10(Predicted)